N-Acetyltizanidine
Overview
Description
N-Acetyltizanidine is a pharmaceutical compound with the CAS number 173532-15-5 . It is related to Tizanidine, which is an alpha-2 adrenergic agonist used for the short-term treatment of muscle spasticity .
Molecular Structure Analysis
The molecular formula of N-Acetyltizanidine is C11H10ClN5OS, with an average mass of 295.748 Da and a monoisotopic mass of 295.029449 Da . The structure determination of such compounds can be achieved through techniques like 3D electron diffraction (3D ED)/Micro electron diffraction (MicroED), which have extended the limits of crystallography by enabling the determination of three-dimensional molecular structures from sub-μm microcrystals .Scientific Research Applications
N-Acetyltizanidine is a derivative of tizanidine . It’s a notable compound with diverse applications . The synthesis process of N-Acetyltizanidine involves the acetylation of tizanidine, resulting in the formation of a distinct compound that inherits certain properties while showcasing unique attributes .
Pharmacological Significance
N-Acetyltizanidine has potential applications in the realm of medicine . As a derivative, it inherits certain pharmacological traits from tizanidine, known for its muscle relaxant properties . This opens avenues for therapeutic exploration .
Versatile Applications
N-Acetyltizanidine may offer versatile applications across different industries . From potential roles in pharmaceutical formulations to explorations in research and development, this derivative presents itself as a compound with promising possibilities .
Research Prospects and Collaborations
The unique attributes of N-Acetyltizanidine may attract researchers, fostering collaborations aimed at unlocking novel applications or refining existing formulations for enhanced efficacy .
Pharmaceutical Analytical Testing
N-Acetyltizanidine is used for pharmaceutical analytical testing . It serves as a high-quality reference standard for reliable results .
Muscle Relaxants
N-Acetyltizanidine is related to tizanidine, which is known for its muscle relaxant properties . Therefore, it could potentially be used in the development of new muscle relaxants .
Mechanism of Action
Target of Action
N-Acetyltizanidine is a derivative of Tizanidine . Tizanidine is an alpha-2 adrenergic agonist . The primary targets of Tizanidine are the alpha-2 adrenergic receptors, which are found in the central nervous system . These receptors play a crucial role in inhibiting the release of norepinephrine, thereby reducing the transmission of pain signals in the spinal cord and brain .
Mode of Action
N-Acetyltizanidine, like Tizanidine, interacts with its targets, the alpha-2 adrenergic receptors, by binding to them . This binding results in presynaptic inhibition of excitatory neurotransmitters, leading to a decrease in the firing of neurons that promote muscle spasms . This interaction results in the reduction of muscle spasticity .
Biochemical Pathways
The action of N-Acetyltizanidine affects various biochemical pathways. As an alpha-2 adrenergic agonist, it impacts the noradrenergic system, leading to the inhibition of norepinephrine release . This action can affect downstream effects such as the reduction of muscle spasticity and pain signal transmission .
Pharmacokinetics
Based on the pharmacokinetics of tizanidine, it can be inferred that n-acetyltizanidine may have similar properties . Tizanidine is rapidly absorbed, reaching peak plasma concentration approximately 1 hour after administration . It has a half-life of around 6 hours . The pharmacokinetics of Tizanidine can be altered by chronic liver and renal disease, as well as exercise .
Result of Action
The primary result of N-Acetyltizanidine’s action is the reduction of muscle spasticity . By inhibiting the release of excitatory neurotransmitters that cause the firing of neurons promoting muscle spasm, N-Acetyltizanidine helps manage muscle spasms that may result from multiple sclerosis, stroke, an acquired brain injury, or a spinal cord injury .
properties
IUPAC Name |
1-[2-[(5-chloro-2,1,3-benzothiadiazol-4-yl)amino]-4,5-dihydroimidazol-1-yl]ethanone |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H10ClN5OS/c1-6(18)17-5-4-13-11(17)14-9-7(12)2-3-8-10(9)16-19-15-8/h2-3H,4-5H2,1H3,(H,13,14) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NBGDKTHDTLEUQJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)N1CCN=C1NC2=C(C=CC3=NSN=C32)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H10ClN5OS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID201125685 |
Source
|
| Record name | 1-[2-[(5-Chloro-2,1,3-benzothiadiazol-4-yl)amino]-4,5-dihydro-1H-imidazol-1-yl]ethanone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID201125685 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
295.75 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-Acetyltizanidine | |
CAS RN |
173532-15-5 |
Source
|
| Record name | 1-[2-[(5-Chloro-2,1,3-benzothiadiazol-4-yl)amino]-4,5-dihydro-1H-imidazol-1-yl]ethanone | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=173532-15-5 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | N-Acetyltizanidine | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0173532155 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 1-[2-[(5-Chloro-2,1,3-benzothiadiazol-4-yl)amino]-4,5-dihydro-1H-imidazol-1-yl]ethanone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID201125685 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 1-[2-[(5-chloro-2,1,3-benzothiadiazol-4-yl)amino]-4,5-dihydroimidazol-1-yl]ethanone | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.133.350 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | N-ACETYLTIZANIDINE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/1H24A2KGEE | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(4aS,7R,8S,8aR)-4,4,7,8-tetramethyl-8-[(E)-3-methyl-5-(3-methyl-6-methyliminopurin-7-yl)pent-3-enyl]-2,3,5,6,7,8a-hexahydro-1H-naphthalen-4a-ol](/img/structure/B47406.png)
![2-isopropyl-2H-pyrrolo[3,4-c]pyridine](/img/structure/B47426.png)
![4-Iminopyrido[2,1-h]pteridin-6-ol](/img/structure/B47429.png)
![Methyl 4-hydroxybicyclo[2.2.2]octane-1-carboxylate](/img/structure/B47430.png)
![6,8-Dihydro-5H-imidazo[5,1-c][1,4]oxazine](/img/structure/B47435.png)
